Cas no 98555-64-7 (5-(Chlorosulfonyl)-2-nitrobenzoic acid)

• Product Name: 5-(Chlorosulfonyl)-2-nitrobenzoic acid
• CAS No: 98555-64-7
• MF: C₇H₄ClNO₆S
• MW: 265.627759933472
• CID: 4667848
• PubChem ID: 20404893
• Update Time: 2025-11-06

5-(Chlorosulfonyl)-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(chlorosulfonyl)-2-nitrobenzoic acid
• GS3246
• 5-(Chlorosulfonyl)-2-nitrobenzoic acid

• Inchi： 1S/C7H4ClNO6S/c8-16(14,15)4-1-2-6(9(12)13)5(3-4)7(10)11/h1-3H,(H,10,11)
• InChI Key： GSINPMWETVUGBB-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=C(C(=O)O)C=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 396
• XLogP3: 1.5
• Topological Polar Surface Area: 126

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 5-(Chlorosulfonyl)-2-nitrobenzoic acid

5-(Chlorosulfonyl)-2-nitrobenzoic Acid: A Comprehensive Overview

The compound with CAS No. 98555-64-7, commonly referred to as 5-(Chlorosulfonyl)-2-nitrobenzoic acid, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a benzoic acid backbone with a chlorosulfonyl group at the 5-position and a nitro group at the 2-position. These functional groups impart distinctive chemical properties, making it a valuable molecule for various applications.

5-(Chlorosulfonyl)-2-nitrobenzoic acid is synthesized through a series of intricate chemical reactions, often involving multi-step processes that require precise control over reaction conditions. The synthesis typically begins with the preparation of the benzoic acid derivative, followed by the introduction of the nitro and chlorosulfonyl groups in specific positions. Recent advancements in synthetic methodologies have enabled higher yields and improved purity levels, which are critical for its use in research and industrial applications.

The chemical structure of 5-(Chlorosulfonyl)-2-nitrobenzoic acid plays a pivotal role in its reactivity and functionality. The nitro group at the 2-position is known for its strong electron-withdrawing effect, which enhances the acidity of the benzoic acid moiety. This property makes it particularly useful in acidic environments or reactions where proton transfer is a key step. Additionally, the chlorosulfonyl group at the 5-position introduces sulfonic acid functionality, further modulating the compound's chemical behavior.

Recent studies have highlighted the potential of 5-(Chlorosulfonyl)-2-nitrobenzoic acid in various fields. In materials science, it has been explored as a precursor for advanced polymers and high-performance materials due to its ability to undergo polymerization under specific conditions. In pharmacology, researchers have investigated its potential as a drug intermediate, leveraging its unique functional groups to design bioactive molecules with tailored properties.

Moreover, 5-(Chlorosulfonyl)-2-nitrobenzoic acid has shown promise in catalytic applications. Its ability to act as a catalyst in organic reactions has been demonstrated in recent research, where it facilitates selective transformations of organic substrates with high efficiency and specificity. This discovery opens new avenues for its use in green chemistry and sustainable chemical processes.

In terms of environmental impact, 5-(Chlorosulfonyl)-2-nitrobenzoic acid has been studied for its biodegradability and toxicity profiles. Research indicates that under controlled conditions, it exhibits moderate biodegradability, making it a candidate for eco-friendly chemical processes. However, further studies are required to fully understand its environmental fate and potential risks.

The commercial availability of 5-(Chlorosulfonyl)-2-nitrobenzoic acid is limited due to its specialized nature and niche applications. It is primarily sourced from specialized chemical suppliers who cater to research institutions and industries requiring high-purity compounds for advanced applications.

In conclusion, 5-(Chlorosulfonyl)-2-nitrobenzoic acid (CAS No. 98555-64-7) is a versatile compound with a wealth of potential applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new uses and optimize its synthesis and application methods, this compound is poised to play an increasingly important role in the advancement of modern chemistry.